Cas no 750563-70-3 (methyl (2S)-4,4-difluoropiperidine-2-carboxylate)

• Product Name: methyl (2S)-4,4-difluoropiperidine-2-carboxylate
• CAS No: 750563-70-3
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 1776700
• Update Time: 2025-05-23

methyl (2S)-4,4-difluoropiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2s)-4,4-difluoro-2-piperidinecarboxylate Hydrochloride (1 :1)
• methyl (S)-4,4-difluoropiperidine-2-carboxylate
• 2-Piperidinecarboxylic acid, 4,4-difluoro-, methyl ester, (2S)-
• methyl (2S)-4,4-difluoropiperidine-2-carboxylate

• Inchi： 1S/C7H11F2NO2/c1-12-6(11)5-4-7(8,9)2-3-10-5/h5,10H,2-4H2,1H3/t5-/m0/s1
• InChI Key： FMLQYMJXPOGPBV-YFKPBYRVSA-N
• SMILES： N1CCC(F)(F)C[C@H]1C(OC)=O

Additional information on methyl (2S)-4,4-difluoropiperidine-2-carboxylate

Methyl (2S)-4,4-difluoropiperidine-2-carboxylate (CAS No. 750563-70-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl (2S)-4,4-difluoropiperidine-2-carboxylate, identified by its unique Chemical Abstracts Service number CAS No. 750563-70-3, is a highly significant compound in the realm of pharmaceutical chemistry. This chiral intermediate has garnered considerable attention due to its role in the synthesis of various biologically active molecules. The compound's structural features, particularly the presence of two fluorine atoms and a stereogenic center at the piperidine ring, make it a versatile building block for drug development.

The importance of this compound cannot be overstated, especially in the context of modern drug discovery and development. Its stereochemistry and electronic properties contribute to the efficacy and selectivity of pharmaceutical agents. Recent advancements in synthetic methodologies have further highlighted the utility of methyl (2S)-4,4-difluoropiperidine-2-carboxylate in constructing complex molecular architectures. For instance, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and receptor binding.

In recent years, researchers have explored novel applications of this compound in the development of antiviral and anticancer agents. The fluorine atoms in its structure enhance metabolic stability and binding affinity, making it an attractive candidate for medicinal chemistry campaigns. A notable study published in Organic Letters demonstrated its use in synthesizing potent inhibitors of viral proteases, underscoring its potential in addressing emerging infectious diseases.

The synthesis of methyl (2S)-4,4-difluoropiperidine-2-carboxylate involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps include enantioselective fluorination and carboxylation reactions, which are critical for achieving high enantiomeric purity. These processes often employ transition metal catalysts that facilitate selective bond formation while maintaining regiochemical control. The development of such methodologies not only advances synthetic chemistry but also contributes to sustainable drug manufacturing practices.

Another area where this compound has made significant contributions is in the field of neuropharmacology. Researchers have leveraged its structural framework to design novel ligands for neurological disorders. For example, derivatives of methyl (2S)-4,4-difluoropiperidine-2-carboxylate have been investigated as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune pharmacophoric properties through structural modifications offers a promising avenue for developing next-generation therapeutics.

The role of computational chemistry in optimizing the synthesis and applications of methyl (2S)-4,4-difluoropiperidine-2-carboxylate cannot be ignored. Advanced computational models aid in predicting reaction outcomes and designing efficient synthetic routes. These tools are particularly valuable when dealing with complex stereochemical challenges, ensuring that researchers can achieve desired outcomes with minimal trial and error. The integration of experimental data with computational insights has led to breakthroughs in understanding molecular interactions at a quantum mechanical level.

Future directions in the study of methyl (2S)-4,4-difluoropiperidine-2-carboxylate include exploring its potential in green chemistry initiatives. Efforts are underway to develop eco-friendly synthetic protocols that minimize waste and reduce energy consumption. Such innovations align with global trends toward sustainable pharmaceutical production and highlight the compound's adaptability to evolving scientific demands.

In conclusion, methyl (2S)-4,4-difluoropiperidine-2-carboxylate stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists worldwide. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly remain at the forefront of drug discovery efforts.